Cas no 12408-14-9 (4,7-Methano-1H-indenol,4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro- (9CI))
12408-14-9 structure
Product Name:4,7-Methano-1H-indenol,4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro- (9CI)
CAS No:12408-14-9
MF:C10H6Cl6O
MW:354.872037410736
CID:202378
PubChem ID:25552
Update Time:2025-04-19
4,7-Methano-1H-indenol,4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Methano-1H-indenol,4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro- (9CI)
- 1-Hydroxychlordane
- 4,7-Methanoinden-1-ol, 4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro-
- 4,7-Methanoinden-1-ol, 3a,4,7,7a-tetrahydro-4,5,6,7,8,8-hexachloro-
- 4,5,6,7,8,8-Hexachloro-3a,4,7,7a-tetrahydro-4,7-methanoindenl-ol
- BRN 3975798
- SCHEMBL3229608
- 4,7-Methano-1H-inden-1-ol, 4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro-
- 2597-11-7
- 4,7-Methano-1H-inden-1-ol, 3a,4,7,7a-tetrahydro-4,5,6,7,8,8-hexachloro-
- 4,5,6,7,8,8-Hexachloro-3a,4,7,7a-tetrahydro-4,7-methano-1H-indenol
- 1-Hydroxychlordene
- CHEBI:34091
- Chlordene hydroxide
- 3-Hydroxychlordene
- 3a,4,7,7a-Tetrahydro-4,5,6,7,8,8-hexachloro-4,7-methanoinden-1-ol
- 4,7-Methano-1H-indenol, 4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro-
- NS00010029
- YQWCIPIEEBVRNY-UHFFFAOYSA-N
- DTXSID70862995
- 1,7,8,9,10,10-hexachlorotricyclo[5.2.1.02,6]deca-4,8-dien-3-ol
- AI3-27002
- 12408-14-9
- Q27115804
-
- Inchi: 1S/C10H6Cl6O/c11-6-7(12)9(14)5-3(1-2-4(5)17)8(6,13)10(9,15)16/h1-5,17H
- InChI Key: YQWCIPIEEBVRNY-UHFFFAOYSA-N
- SMILES: ClC12C(=C(C(C1(Cl)Cl)(C1C=CC(C12)O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 353.852031
- Monoisotopic Mass: 351.854981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 1.83
- Boiling Point: 411.6°Cat760mmHg
- Flash Point: 202.7°C
4,7-Methano-1H-indenol,4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro- (9CI) Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
12408-14-9 (4,7-Methano-1H-indenol,4,5,6,7,8,8-hexachloro-3a,4,7,7a-tetrahydro- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk